N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine

• CAS No.: 31231-63-7
• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine
• InChI: InChI=1S/C13H19NO/c1-10(2)14-9-13-12-6-4-3-5-11(12)7-8-15-13/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: VNGIKJVZHLHBJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1C2=CC=CC=C2CCO1

Description

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine is a chemical compound with a unique structure that includes an isochromene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine typically involves the reaction of 3,4-dihydro-1H-isochromen-1-ylmethanol with propan-2-amine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for the efficient and consistent production of large quantities. The use of automated systems and advanced purification techniques ensures that the compound meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., halogens). The reactions are typically carried out under controlled conditions, such as specific temperatures, pressures, and pH levels, to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its effects on specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• 3,4-dihydro-1H-isochromen-1-ylmethylamine
• N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-2-methyl-2-propen-1-amine

Uniqueness

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)propan-2-amine is unique due to its specific structure, which includes an isochromene ring system and a propan-2-amine group. This combination of functional groups imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .